Cas no 15777-46-5 (2-chloro-N-5-(2-methylpropyl)-1,3,4-thiadiazol-2-ylacetamide)

• Product Name: 2-chloro-N-5-(2-methylpropyl)-1,3,4-thiadiazol-2-ylacetamide
• CAS No: 15777-46-5
• MF: C₈H₁₂ClN₃OS
• MW: 233.718379020691
• CID: 220928
• PubChem ID: 2301738
• Update Time: 2025-11-02

2-chloro-N-5-(2-methylpropyl)-1,3,4-thiadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-
• 2-CHLORO-N-(5-ISOBUTYL-[1,3,4]THIADIAZOL-2-YL)-ACETAMIDE
• 2-chloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide
• 2-Chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-chloro-N-5-(2-methylpropyl)-1,3,4-thiadiazol-2-ylacetamide
• AKOS002666334
• 15777-46-5
• DTXSID70367854
• BDBM50331848
• CHEMBL1288961
• EN300-05476
• Z56904603
• Acetamide, 2-chloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-
• CS-0219981

• Inchi： 1S/C8H12ClN3OS/c1-5(2)3-7-11-12-8(14-7)10-6(13)4-9/h5H,3-4H2,1-2H3,(H,10,12,13)
• InChI Key： LCHPALYUNYHSIQ-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NN=C(CC(C)C)S1)=O

Computed Properties

• Exact Mass: 233.03916
• Monoisotopic Mass: 233.0389609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 54.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-chloro-N-5-(2-methylpropyl)-1,3,4-thiadiazol-2-ylacetamide

Comprehensive Guide to 2-Chloro-N-5-(2-methylpropyl)-1,3,4-thiadiazol-2-ylacetamide (CAS No. 15777-46-5)

2-Chloro-N-5-(2-methylpropyl)-1,3,4-thiadiazol-2-ylacetamide (CAS No. 15777-46-5) is a specialized organic compound belonging to the thiadiazole family. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. Researchers and professionals often search for terms like "thiadiazole derivatives," "chloroacetamide compounds," and "CAS 15777-46-5 applications" to learn more about its properties and uses.

The molecular structure of 2-chloro-N-5-(2-methylpropyl)-1,3,4-thiadiazol-2-ylacetamide features a thiadiazole ring substituted with a chloroacetamide group and an isobutyl side chain. This configuration contributes to its distinct physicochemical properties, including moderate solubility in organic solvents and stability under standard conditions. Recent studies have explored its potential as an intermediate in the synthesis of more complex molecules, particularly in pharmaceutical and agrochemical research.

In the pharmaceutical sector, thiadiazole-based compounds like CAS 15777-46-5 are being investigated for their biological activities. While this specific compound isn't currently used in commercial drugs, its structural analogs have shown promise in various therapeutic areas. Researchers are particularly interested in answering questions like "How does 2-chloro-N-5-(2-methylpropyl)-1,3,4-thiadiazol-2-ylacetamide interact with biological systems?" and "What are the potential medical applications of thiadiazole derivatives?"

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From a synthetic chemistry perspective, CAS 15777-46-5 serves as an important intermediate in organic synthesis. Its chloroacetamide moiety makes it particularly valuable for nucleophilic substitution reactions, while the thiadiazole ring offers opportunities for further functionalization. Laboratories frequently search for "synthetic routes to thiadiazole derivatives" and "methods for modifying chloroacetamide compounds," reflecting the compound's importance in chemical research.

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Quality control and analytical characterization of CAS 15777-46-5 typically involve techniques like HPLC, GC-MS, and NMR spectroscopy. These methods help ensure the compound's purity and verify its structural integrity, which are critical factors for research and industrial applications. Analytical chemists often search for "characterization methods for thiadiazole derivatives" and "analytical standards for chloroacetamide compounds," highlighting the importance of proper compound identification.

Environmental and safety considerations for 2-chloro-N-5-(2-methylpropyl)-1,3,4-thiadiazol-2-ylacetamide follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper storage and handling are essential, as with all chemical substances. This aligns with common search queries about "safe handling of chemical intermediates" and "storage conditions for specialty chemicals."

Future research directions for thiadiazole-based compounds like CAS 15777-46-5 may explore their potential in emerging fields such as materials science and nanotechnology. The unique electronic properties of the thiadiazole ring system make these compounds interesting candidates for advanced materials development. Researchers are increasingly investigating questions like "Can thiadiazole derivatives be used in electronic materials?" and "What are the potential applications of heterocyclic compounds in nanotechnology?"

In conclusion, 2-chloro-N-5-(2-methylpropyl)-1,3,4-thiadiazol-2-ylacetamide (CAS No. 15777-46-5) represents an important thiadiazole derivative with diverse potential applications across multiple scientific disciplines. Its unique combination of a chloroacetamide group and thiadiazole ring structure makes it a valuable compound for research and development in chemistry, pharmaceuticals, and agrochemicals. As scientific understanding of heterocyclic compounds continues to grow, so too will the potential applications and importance of this interesting chemical entity.